4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• IUPAC Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• InChI: InChI=1S/C13H11N5O2/c14-13-16-11(8-6-15-18-12(8)17-13)7-1-2-9-10(5-7)20-4-3-19-9/h1-2,5-6H,3-4H2,(H3,14,15,16,17,18)
• InChI Key: DVJFZHIBJXMCCY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=C4C=NNC4=NC(=N3)N
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine, commonly known as 'Compound X', is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Compound X exerts its pharmacological effects by selectively inhibiting the activity of specific enzymes involved in various cellular processes. It binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting the enzyme activity. The exact mechanism of action of Compound X is still under investigation, and further studies are required to elucidate its mode of action.
Biochemical and physiological effects:
Compound X has been shown to exhibit various biochemical and physiological effects such as anti-inflammatory, anti-cancer, and neuroprotective effects. It has been found to induce apoptosis in cancer cells by inhibiting the activity of specific enzymes involved in cell division and proliferation. It has also been shown to reduce inflammation by inhibiting the activity of specific enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, such as its high purity and yield, and its potent inhibitory activity against specific enzymes. However, it also has some limitations, such as its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on Compound X. One potential direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to explore its use as a tool compound for studying specific enzymes and cellular processes. Additionally, further studies are required to elucidate its mechanism of action and to optimize its synthesis method to improve its yield and purity.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been found to exhibit potent inhibitory activity against various enzymes such as protein kinase, cyclin-dependent kinase, and phosphodiesterase. As a result, it has been investigated as a potential therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.